Cas no 78572-45-9 (Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1))

• Product Name: Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1)
• CAS No: 78572-45-9
• MF: C₈H₁₁ClN₂O
• MW: 186.638740777969
• CID: 580774
• PubChem ID: 12710922
• Update Time: 2025-04-19

Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-(2-amino-2-oxoethyl)-4-methyl-, chloride(1:1)
• 2-(4-methylpyridin-1-ium-1-yl)acetamide,chloride
• 78572-45-9
• DTXSID40507644
• AKOS024331392
• NSC296146
• NSC-296146
• 1-(2-Amino-2-oxoethyl)-4-methylpyridin-1-ium chloride

• Inchi： 1S/C8H10N2O.ClH/c1-7-2-4-10(5-3-7)6-8(9)11;/h2-5H,6H2,1H3,(H-,9,11);1H
• InChI Key： VVDHUUAEMNVRLG-UHFFFAOYSA-N
• SMILES： [Cl-].O=C(C[N+]1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 186.056
• Monoisotopic Mass: 186.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C